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Compound of Interest

Compound Name: 4-Bromo-3-methoxypyridine

Cat. No.: B022456

Executive Summary & Hazard Assessment

This document provides a comprehensive technical guide on the safe handling, storage, and
emergency management of 4-Bromo-3-methoxypyridine (CAS No. 109911-38-8). It is
intended for researchers, chemists, and drug development professionals who may handle this
compound in a laboratory setting.

Compound Overview

4-Bromo-3-methoxypyridine is a substituted pyridine derivative. Such halogenated and
methoxylated pyridines are common structural motifs in medicinal chemistry and serve as
valuable building blocks in the synthesis of complex pharmaceutical agents.[1] Their reactivity
makes them useful, but also necessitates a thorough understanding of their potential hazards.

Critical Safety Caveat: An Extrapolated Hazard Profile

A critical review of publicly available safety data reveals a significant gap: there is no
comprehensive, officially registered Safety Data Sheet (SDS) with GHS classifications
specifically for 4-Bromo-3-methoxypyridine. Therefore, this guide is built upon an
extrapolated hazard profile derived from the known risks of the parent pyridine molecule and
structurally similar bromo- and methoxy-substituted pyridines.[2][3] Users must treat this
compound with the caution afforded to a substance of unknown toxicity, assuming it presents
hazards typical of its chemical class.
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Anticipated Hazard Profile

Based on related compounds, 4-Bromo-3-methoxypyridine should be presumed to be:

Harmful if swallowed or inhaled.[4]

A skin and serious eye irritant.[3][5]

Potentially causing respiratory irritation.[5]

Combustible, though not highly flammable.[5]

The hydrochloride salt of this compound is assigned GHS hazard statements H302 (Harmful if
swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May
cause respiratory irritation), reinforcing this assessment.

Chemical and Physical Properties

Quantitative safety data for 4-Bromo-3-methoxypyridine is limited. The following table
summarizes available information. Researchers must exercise caution and should not assume
the absence of data indicates an absence of hazard.

Property Value Source
Molecular Formula CeHeBrNO PubChem[1]
Molecular Weight 188.02 g/mol PubChem[1]
Physical Form Solid Sigma-Aldrich
Boiling Point Data Not Available

Flash Point Data Not Available

Extrapolated: H302, H315, ) )
GHS Hazard Statements Sigma-Aldrich
H319, H335

Personal Protective Equipment (PPE): A System of
Defense
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The use of appropriate PPE is the final and most critical barrier between the researcher and
potential chemical exposure.[6][7] The following PPE is mandatory when handling 4-Bromo-3-
methoxypyridine.

Primary Engineering Control: The Chemical Fume Hood

All handling of 4-Bromo-3-methoxypyridine, including weighing, transferring, and use in
reactions, must be conducted within a properly functioning and certified chemical fume hood.[2]

[8]

o Causality: Pyridine and its derivatives are volatile and can be harmful upon inhalation.[2][4] A
fume hood provides constant ventilation to capture and exhaust vapors, preventing them
from entering the laboratory atmosphere and protecting the user's respiratory system.[9]

Eye and Face Protection

Wear chemical safety goggles that provide a complete seal around the eyes. For operations
with a higher risk of splashing, such as transfers of larger quantities, supplement goggles with
a face shield.[10][11]

o Causality: This compound is expected to be a serious eye irritant.[5] Standard safety glasses
do not protect against splashes from all angles. Goggles and face shields provide robust
protection against accidental contact that could lead to severe eye damage.

Hand Protection

Wear nitrile or neoprene gloves.[2][8] Latex gloves are not suitable and offer poor protection
against pyridine-based compounds.[2]

» Causality: Pyridine derivatives can be absorbed through the skin or cause significant
irritation.[4][5] Nitrile and neoprene are chemically resistant materials that provide a durable
barrier.[8] Gloves should be inspected for integrity before each use and changed
immediately if contamination is suspected or after approximately 30-60 minutes of use to
prevent permeation.[6]

Body Protection
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A fully buttoned, long-sleeved laboratory coat must be worn at all times. For procedures
involving larger quantities, a chemically resistant apron over the lab coat is recommended.[6]

o Causality: This protects the skin on the arms and body from accidental spills and splashes.

Standard Operating Protocol for Handling

Adherence to a standardized workflow minimizes the risk of exposure and ensures procedural
consistency.

Workflow for Safe Handling of 4-Bromo-3-
methoxypyridine
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Fig 1: Standard Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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